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Compound of Interest

Compound Name:
n-(tert-butyldimethylsilyl)-n-methyl-

trifluoroacetamide

Cat. No.: B124448 Get Quote

An In-depth Technical Guide to the Safety Data Sheet for N-(tert-butyldimethylsilyl)-N-
methyl-trifluoroacetamide

Introduction
N-(tert-butyldimethylsilyl)-N-methyl-trifluoroacetamide (MTBSTFA), CAS number 77377-

52-7, is a silylating agent frequently used in analytical chemistry, particularly in gas

chromatography (GC) and mass spectrometry (MS) for the derivatization of active hydrogen-

containing compounds such as alcohols, phenols, carboxylic acids, and amines. This process

enhances the volatility and thermal stability of the analytes, leading to improved

chromatographic resolution and mass spectral properties.[1] Given its reactivity and chemical

properties, a thorough understanding of its safety profile is paramount for researchers,

scientists, and drug development professionals. This guide provides a comprehensive overview

of the safety data for MTBSTFA, compiled from various Safety Data Sheets (SDS).

Chemical and Physical Properties
A summary of the key physical and chemical properties of N-(tert-butyldimethylsilyl)-N-
methyl-trifluoroacetamide is presented below. This data is essential for the safe handling,

storage, and use of the compound in a laboratory setting.
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Property Value Source

Molecular Formula C9H18F3NOSi [1][2][3]

Molecular Weight 241.33 g/mol [1][2][4][5]

Appearance Clear, colorless liquid [1]

Boiling Point 170 °C / 338 °F [2]

172-175 °C

Density / Specific Gravity 1.020 g/mL [2]

1.036 g/mL at 25 °C

Flash Point 52 °C / 125.6 °F [2]

45 °C - closed cup

Refractive Index n20/D 1.402

Vapor Density 8.32 [2]

Water Solubility Decomposes [2]

Purity >98% [6]

>97% [1]

>95.0% (GC) [5]

Hazard Identification and Classification
N-(tert-butyldimethylsilyl)-N-methyl-trifluoroacetamide is classified as a hazardous

substance. The primary hazards associated with this chemical are its flammability and its

irritant properties to the skin, eyes, and respiratory system.
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Hazard Classification Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour.[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[7][8]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation.[2][7][8]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation.[2][7][8]

Signal Word: Warning[5][7][8]

Hazard Pictograms:

GHS02: Flame (Flammable)

GHS07: Exclamation mark (Irritant)

Toxicological Information
While specific acute toxicity data such as LD50 or LC50 values are not readily available in the

provided search results, the primary toxicological concerns are related to its irritant effects.
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Exposure Route Effect

Inhalation

May cause respiratory irritation.[3][6][7] Acute

effects of fluoride inhalation can include irritation

of the nose and throat, coughing, and chest

discomfort.[6]

Skin Contact
Causes skin irritation.[3][6][7] The material may

accentuate pre-existing dermatitis.[6]

Eye Contact Causes serious eye irritation.[3][6][7]

Ingestion

The material has not been classified as harmful

by ingestion due to a lack of corroborating

evidence.[6]

Chronic Health Effects

Long-term exposure to respiratory irritants may

result in airway disease.[6] Cumulative effects

may result following exposure (limited

evidence).[6]

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented (e.g., flash

point, irritation studies) are not explicitly provided in the Safety Data Sheets. These tests are

typically conducted according to standardized guidelines, such as those from the Organisation

for Economic Co-operation and Development (OECD) for chemical testing. For instance:

Flash Point: Determined using a closed-cup method, which is a standard procedure for

assessing the flammability of liquids.

Skin and Eye Irritation: These are typically assessed using in vivo or in vitro models following

established protocols to evaluate the potential for a substance to cause reversible or

irreversible damage to these tissues.

For specific, non-standardized experimental details, consultation of the primary toxicological or

physicochemical study reports, which are generally not part of a standard SDS, would be

necessary.
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Handling, Storage, and Emergency Procedures
Proper handling and storage are crucial to ensure safety when working with N-(tert-
butyldimethylsilyl)-N-methyl-trifluoroacetamide.

Aspect Recommendation

Handling

Avoid contact with skin and eyes.[9] Use in a

well-ventilated area.[6] Keep away from heat,

sparks, and open flames.[2][7] Use spark-proof

tools and explosion-proof equipment.[3][7] Take

precautionary measures against static

discharges.[7][9]

Storage

Store in a cool, dry, well-ventilated area.[6] Keep

container tightly closed.[2][9] Store in an area

suitable for flammables.[1] Keep refrigerated.[2]

[3] The product is moisture-sensitive.[3][7]

Incompatible Materials
Strong oxidizing agents, acids, bases, alcohols,

and water.[7][9][10]

Hazardous Decomposition Products

Upon combustion or decomposition, may

produce nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO2), silicon

dioxide, and gaseous hydrogen fluoride (HF).[7]

[10]

First Aid Measures
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Exposure First Aid Procedure

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[3][9]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with running water and soap. Seek

medical attention in case of irritation.[3][6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Get medical attention.[3][7][9]

Ingestion
Clean mouth with water. Get medical attention.

[7]

Visualized Workflows and Relationships
To better illustrate key safety and informational workflows, the following diagrams are provided.
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
& Alert Others

Assess Spill Size
& Hazard Level

Don Appropriate PPE
(Gloves, Goggles, etc.)

Contain the Spill
(Use Absorbent Material)

Clean Up Spill
(Follow Procedure)

Dispose of Waste
(Hazardous Waste)

Decontaminate Area
& Equipment

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Logical Relationships in a Safety Data Sheet

1. Identification
(Product & Supplier)

2. Hazard(s) Identification
(Classification & Labeling)

4. First-Aid Measures 5. Fire-Fighting Measures6. Accidental Release
Measures 7. Handling and Storage

8. Exposure Controls/
Personal Protection

11. Toxicological Information

3. Composition
(Ingredients)

9. Physical and Chemical
Properties

10. Stability and Reactivity

Click to download full resolution via product page

Caption: Interrelation of key SDS sections.

Conclusion
N-(tert-butyldimethylsilyl)-N-methyl-trifluoroacetamide is a valuable reagent in chemical

analysis, but it presents notable hazards, including flammability and irritation. A comprehensive

understanding and strict adherence to the safety guidelines outlined in the Safety Data Sheet

are imperative for its safe use. This involves utilizing appropriate personal protective

equipment, ensuring proper ventilation, and having established emergency procedures. By

following these precautions, researchers can effectively mitigate the risks associated with this

compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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